Cas no 925-03-1 (2-Butenedioic acid(2Z)-, 1-propyl ester)

• Product Name: 2-Butenedioic acid(2Z)-, 1-propyl ester
• CAS No: 925-03-1
• MF: C₇H₁₀O₄
• MW: 158.151902675629
• CID: 809811
• PubChem ID: 6436884
• Update Time: 2025-04-19

2-Butenedioic acid(2Z)-, 1-propyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Butenedioic acid(2Z)-, 1-propyl ester
• propyl hydrogen maleate
• Monopropyl maleate
• 2-Butenedioic acid (2Z)-, 1-propyl ester
• MALEIC ACID, PROPYL ESTER
• 2-Butenedioic acid (2Z)-, monopropyl ester
• Q27265964
• MALEIC ACID, MONOPROPYL ESTER
• SCHEMBL529074
• NS00039465
• 71KJ1FJG5V
• UNII-71KJ1FJG5V
• EINECS 213-111-6
• 925-03-1
• 2-Butenedioic acid (Z)-, monopropyl ester

• Inchi： 1S/C7H10O4/c1-2-5-11-7(10)4-3-6(8)9/h3-4H,2,5H2,1H3,(H,8,9)/b4-3-
• InChI Key： AYAUWVRAUCDBFR-ARJAWSKDSA-N
• SMILES： O(C(/C=C\C(=O)O)=O)CCC

Computed Properties

• Exact Mass: 158.058
• Monoisotopic Mass: 158.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.6A^2
• XLogP3: 0.8

Experimental Properties

• Density: 1.164
• Boiling Point: 274.9°Cat760mmHg
• Flash Point: 111.4°C
• Refractive Index: 1.469